molecular formula C12H22O B14563887 5-(Prop-2-YN-1-YL)nonan-1-OL CAS No. 61815-16-5

5-(Prop-2-YN-1-YL)nonan-1-OL

Cat. No.: B14563887
CAS No.: 61815-16-5
M. Wt: 182.30 g/mol
InChI Key: ZRPJJKZFKIVUQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Prop-2-yn-1-yl)nonan-1-ol is a branched aliphatic alcohol with a nine-carbon chain and a propargyl (prop-2-yn-1-yl) substituent at the fifth position. Its molecular structure combines the hydrophobicity of a long alkyl chain with the reactivity of a terminal alkyne group. For example, propargyl groups are frequently employed in click chemistry (e.g., copper-catalyzed azide-alkyne cycloaddition) due to their sp-hybridized carbon triple bond . The compound’s alcohol moiety may enhance solubility in polar solvents, while the alkyne group enables functionalization or polymerization.

However, unlike these cyclic derivatives, 5-(Prop-2-yn-1-yl)nonan-1-ol’s linear chain may confer distinct physicochemical properties, such as altered melting points or lipid membrane interactions.

Properties

CAS No.

61815-16-5

Molecular Formula

C12H22O

Molecular Weight

182.30 g/mol

IUPAC Name

5-prop-2-ynylnonan-1-ol

InChI

InChI=1S/C12H22O/c1-3-5-9-12(8-4-2)10-6-7-11-13/h2,12-13H,3,5-11H2,1H3

InChI Key

ZRPJJKZFKIVUQB-UHFFFAOYSA-N

Canonical SMILES

CCCCC(CCCCO)CC#C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Prop-2-YN-1-YL)nonan-1-OL typically involves the alkylation of nonanol with propargyl bromide. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a phase-transfer catalyst like tetrabutylammonium bromide. The reaction mixture is stirred vigorously at room temperature, followed by extraction and purification steps to isolate the desired product .

Industrial Production Methods

Industrial production of 5-(Prop-2-YN-1-YL)nonan-1-OL may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, industrial processes may incorporate advanced purification techniques such as distillation and crystallization to ensure high-quality output.

Chemical Reactions Analysis

Types of Reactions

5-(Prop-2-YN-1-YL)nonan-1-OL undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

    Reduction: Reduction reactions can convert the triple bond in the propargyl group to a double or single bond.

    Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst is a typical method.

    Substitution: Reagents like thionyl chloride (SOCl₂) can be used for converting the hydroxyl group to a chloride, which can then undergo further substitution reactions.

Major Products

    Oxidation: Nonanoic acid or nonanal.

    Reduction: 5-(Prop-2-EN-1-YL)nonan-1-OL or 5-(Prop-1-YL)nonan-1-OL.

    Substitution: Various substituted nonanol derivatives depending on the reagents used.

Scientific Research Applications

5-(Prop-2-YN-1-YL)nonan-1-OL has diverse applications in scientific research:

Mechanism of Action

The mechanism of action of 5-(Prop-2-YN-1-YL)nonan-1-OL involves its interaction with molecular targets through its propargyl group. This group can participate in various chemical reactions, such as nucleophilic addition and cycloaddition, leading to the formation of new chemical entities. The compound’s reactivity is influenced by the presence of the triple bond, which can undergo transformations under specific conditions .

Comparison with Similar Compounds

3-(2-Acetyl-1H-pyrrol-1-yl)-5-(prop-2-yn-1-yl)dihydrofuran-2(3H)-one

  • Structure: Cyclic dihydrofuranone core with propargyl and acetylpyrrole substituents.
  • Key Differences: The furanone ring introduces rigidity and electronic effects absent in the linear nonanol chain. The acetylpyrrole group may enhance hydrogen-bonding capacity, influencing biological activity .
  • Applications : Isolated from plant sources, suggesting roles in natural product biosynthesis or antimicrobial activity.

5-(Prop-2-yn-1-yl)-5H-dibenzo[b,f]azepine

  • Structure : Aromatic dibenzoazepine scaffold with a propargyl group.
  • Key Differences: The planar aromatic system and nitrogen heteroatom enable π-π stacking and coordination chemistry, contrasting with the nonpolar alkyl chain of 5-(Prop-2-yn-1-yl)nonan-1-ol.

3-(2-Amino-5-fluoropyridin-3-yl)prop-2-yn-1-ol

  • Structure : Pyridine ring with propargyl alcohol and fluorine substituents.
  • Applications : Likely a synthetic intermediate for fluorinated pharmaceuticals.

Functional Analogues: Aliphatic Alcohols

n-Propanol (Propan-1-ol)

  • Structure : Simple three-carbon primary alcohol.
  • Key Differences: Shorter chain length results in lower boiling point (97°C vs. ~250–300°C estimated for nonan-1-ol derivatives). Lacks the propargyl group’s reactivity .
  • Applications: Industrial solvent; nonan-1-ol derivatives may serve as surfactants or lipid analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.